Cas no 118215-60-4 (4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane
• CAS No: 118215-60-4
• MF: C₂₂H₃₀O₃Si
• MW: 370.557307720184
• CID: 5734725
• PubChem ID: 3288786
• Update Time: 2025-05-25

4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• tert-butyl-[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]-diphenylsilane
• 118215-60-4
• TERT-BUTYL-(2,2-DIMETHYL-(1,3)DIOXOLAN-4-YLMETHOXY)-DIPHENYL-SILANE
• AKOS024428735
• tert-Butyl((2,2-dimethyl-1,3-dioxolan-4-yl)methoxy)diphenylsilane
• 4-[[[(1,1-Dimethylethyl)diphenylsilyl]oxy]methyl]-2,2-dimethyl-1,3-dioxolane
• 1,3-Dioxolane, 4-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-2,2-dimethyl-
• 4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane

• Inchi： 1S/C22H30O3Si/c1-21(2,3)26(19-12-8-6-9-13-19,20-14-10-7-11-15-20)24-17-18-16-23-22(4,5)25-18/h6-15,18H,16-17H2,1-5H3
• InChI Key： IIEWCDRPCONQME-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC1COC(C)(C)O1

Computed Properties

• Exact Mass: 370.19642135g/mol
• Monoisotopic Mass: 370.19642135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 135-137 °C(Press: 7 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane

4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane: A Comprehensive Overview

4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane is a complex organic compound with the CAS registry number 118215-60-4. This compound is characterized by its unique structure, which combines a diphenylsilyl group with a 2,2-dimethyl-1,3-dioxolane moiety. The molecule's structure is further modified by the presence of a 1,1-dimethylethyl group attached to the silyl oxygen. This combination of functional groups makes it a versatile compound with potential applications in various fields of chemistry and materials science.

The diphenylsilyl group in the molecule plays a crucial role in determining its chemical reactivity and stability. Silyl ethers are known for their ability to protect hydroxyl groups during organic synthesis, and this compound is no exception. The dioxolane ring contributes to the molecule's stability and can act as a protecting group for carbonyl compounds. The dimethylethyl substituent adds bulk to the molecule, potentially influencing its solubility and reactivity in different solvents.

Recent studies have highlighted the importance of such compounds in the field of organosilicon chemistry. Researchers have explored the use of diphenylsilyl-containing compounds in catalytic processes and as intermediates in the synthesis of advanced materials. For instance, the dioxolane ring has been utilized in the preparation of polycarbodiimides and other functional polymers. The combination of these groups in 4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane makes it a promising candidate for similar applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving silylation reactions and cyclization. The key steps typically include the formation of the silyl ether intermediate followed by cyclization to form the dioxolane ring. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions.

The properties of 4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane make it suitable for use in various chemical transformations. Its silyl ether functionality allows it to act as a protecting group during multi-step syntheses. Additionally, the dioxolane ring can serve as an intermediate in the preparation of more complex molecules. The steric bulk introduced by the dimethylethyl group can influence reaction selectivity and regiochemistry.

From an applications perspective, this compound has potential uses in pharmaceutical chemistry and materials science. In pharmaceuticals, silyl ethers are often employed as protecting groups for hydroxyl-containing drugs during their synthesis. The dioxolane ring can also be used to stabilize reactive intermediates or as part of bioisosteric replacements in drug design.

In materials science, compounds like 4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane may find applications in polymer synthesis or as precursors for silicone-based materials. Their ability to undergo controlled cleavage under specific conditions makes them valuable building blocks for constructing functional polymers and hybrid materials.

Recent research has also focused on understanding the thermal stability and reactivity profiles of such compounds under various conditions. Studies have shown that the presence of bulky substituents like dimethylethyl can significantly influence these properties. This knowledge is essential for optimizing their use in industrial processes and ensuring safety during handling.

In conclusion,4-(1,1-Dimethylethyl)diphenylsilyloxymethyl-2,2-dimethyl-1,3-dioxolane (CAS No: 118215-60-4) is a multifaceted compound with diverse applications across organic synthesis and materials science. Its unique combination of functional groups offers researchers flexibility in designing new chemical processes and developing innovative materials.